Cas no 63063-92-3 (2-Hexenoic acid, 2-(2-oxopropyl)-, (E)-)

• Product Name: 2-Hexenoic acid, 2-(2-oxopropyl)-, (E)-
• CAS No: 63063-92-3
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 427283
• PubChem ID: 71381447
• Update Time: 2025-04-19

2-Hexenoic acid, 2-(2-oxopropyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexenoic acid, 2-(2-oxopropyl)-, (E)-
• 2-(2-oxopropyl)hex-2-enoic acid
• 63063-92-3
• DTXSID20803898

• Inchi： 1S/C9H14O3/c1-3-4-5-8(9(11)12)6-7(2)10/h5H,3-4,6H2,1-2H3,(H,11,12)
• InChI Key： INEHBQZPGRQBJY-UHFFFAOYSA-N
• SMILES： OC(C(CC(C)=O)=CCCC)=O

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37